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molecular formula C12H9ClO4S B8300873 2-Chlorobenzenesulfonic acid 3-hydroxyphenyl ester

2-Chlorobenzenesulfonic acid 3-hydroxyphenyl ester

Cat. No. B8300873
M. Wt: 284.72 g/mol
InChI Key: KVESYMMPXBKKDW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06133315

Procedure details

2-Chlorobenzenesulfonic acid 3-benzyloxyphenyl ester (3.75 g, 10 mmol), as prepared in the preceding step, Pd/C (10%) (350 mg) in tetrahydrofuran (80 mL) was hydrogenated (balloon) for 3 h. The catalyst was filtered through Celite and washed with tetrahydrofuran. The combined tetrahydrofuran solution was evaporated in vacuo and the residue was then purified by flash column chromatography (methylene chloride) to give the title compound as a colorless oil (2.75 g, 95%). 1H-NMR (300 MHz, CDCl3) δ 6.68 (m, 3 H), 7.12 (t, 1H, J=6.5 Hz), 7.37 (t, 1H, J=7.1 Hz), 7.60 (m, 2 H), 7.94 (dd, 1H, J=0.6, 4.0 Hz).
Name
2-Chlorobenzenesulfonic acid 3-benzyloxyphenyl ester
Quantity
3.75 g
Type
reactant
Reaction Step One
Name
tetrahydrofuran
Quantity
80 mL
Type
solvent
Reaction Step One
Name
Pd/C
Quantity
350 mg
Type
catalyst
Reaction Step One
Name
title compound
Yield
95%

Identifiers

REACTION_CXSMILES
C([O:8][C:9]1[CH:10]=[C:11]([O:15][S:16]([C:19]2[CH:24]=[CH:23][CH:22]=[CH:21][C:20]=2[Cl:25])(=[O:18])=[O:17])[CH:12]=[CH:13][CH:14]=1)C1C=CC=CC=1>O1CCCC1.[Pd]>[OH:8][C:9]1[CH:10]=[C:11]([O:15][S:16]([C:19]2[CH:24]=[CH:23][CH:22]=[CH:21][C:20]=2[Cl:25])(=[O:18])=[O:17])[CH:12]=[CH:13][CH:14]=1

Inputs

Step One
Name
2-Chlorobenzenesulfonic acid 3-benzyloxyphenyl ester
Quantity
3.75 g
Type
reactant
Smiles
C(C1=CC=CC=C1)OC=1C=C(C=CC1)OS(=O)(=O)C1=C(C=CC=C1)Cl
Name
tetrahydrofuran
Quantity
80 mL
Type
solvent
Smiles
O1CCCC1
Name
Pd/C
Quantity
350 mg
Type
catalyst
Smiles
[Pd]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
for 3 h
Duration
3 h
FILTRATION
Type
FILTRATION
Details
The catalyst was filtered through Celite
WASH
Type
WASH
Details
washed with tetrahydrofuran
CUSTOM
Type
CUSTOM
Details
The combined tetrahydrofuran solution was evaporated in vacuo
CUSTOM
Type
CUSTOM
Details
the residue was then purified by flash column chromatography (methylene chloride)

Outcomes

Product
Name
title compound
Type
product
Smiles
OC=1C=C(C=CC1)OS(=O)(=O)C1=C(C=CC=C1)Cl
Measurements
Type Value Analysis
AMOUNT: MASS 2.75 g
YIELD: PERCENTYIELD 95%
YIELD: CALCULATEDPERCENTYIELD 96.6%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.